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Compound of Interest

Compound Name: 4-Acetylbenzoic Acid

Cat. No.: B104994 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Acetylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Acetylbenzoic acid
(CAS No. 586-89-0), a versatile intermediate in the synthesis of pharmaceuticals and fine

chemicals. Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties
4-Acetylbenzoic acid is a white to light yellow crystalline powder.[1] Key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value

CAS Number 586-89-0[1]

Molecular Formula C₉H₈O₃[1]

Molecular Weight 164.16 g/mol [1]

Appearance White to light yellow crystalline powder[1]

Melting Point 208-210 °C

Boiling Point 339.9 ± 25.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Solubility
Soluble in DMSO and methanol. Sparingly

soluble in water.

pKa 3.70 at 25°C

Hazard Identification and Safety Precautions
4-Acetylbenzoic acid is classified as an irritant. It can cause irritation to the eyes, skin, and

respiratory system.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling 4-Acetylbenzoic acid:

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved N95 respirator is

recommended.

Handling and Storage
Handling:

Avoid contact with skin and eyes.

Do not breathe dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
In case of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

develops or persists.

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Get

medical attention.

Accidental Release and Firefighting Measures
Accidental Release:

In the event of a spill, follow these steps:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

For small spills, sweep up the solid material and place it into a suitable container for

disposal. Avoid generating dust.

For large spills, dike the area to prevent spreading.
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Clean the spill area with soap and water.

Firefighting:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing

media.

Firefighters should wear self-contained breathing apparatus and full protective gear.

Hazardous combustion products include carbon monoxide and carbon dioxide.

Disposal Considerations
Dispose of 4-Acetylbenzoic acid and any contaminated materials in accordance with local,

regional, and national regulations. Do not dispose of it in regular trash or down the drain.

Experimental Protocol: Synthesis of 4-
Acetylbenzoic Acid
The following is a representative experimental protocol for the synthesis of 4-Acetylbenzoic
acid via the oxidation of 4'-methylacetophenone.

Materials:

4'-Methylacetophenone

Potassium permanganate

Anhydrous zinc chloride

Water

Anhydrous acetic acid

Procedure:

Add 4'-methylacetophenone, water, and anhydrous zinc chloride to a reaction vessel.
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Stir the mixture and slowly heat to 35-45 °C.

Divide the potassium permanganate into five equal portions. Add one portion every 15-20

minutes, maintaining the reaction temperature between 48-55 °C.

After the addition is complete, maintain the reaction temperature at 40-45 °C for 1.5 hours.

Cool the reaction mixture to 17-22 °C.

Centrifuge the mixture to collect the crude product and then dry it.

To purify, mix the crude product with anhydrous acetic acid and reflux for 0.5-1.5 hours.

Perform hot filtration and then centrifuge and dry the purified 4-acetylbenzoic acid.

Visualizations
Experimental Workflow: Synthesis of 4-Acetylbenzoic
Acid
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Step 1: Oxidation

Step 2: Purification

Combine 4'-Methylacetophenone,
Water, and Anhydrous ZnCl₂

Heat to 35-45 °C

Add KMnO₄ in portions
(Maintain 48-55 °C)

Maintain at 40-45 °C for 1.5h

Cool to 17-22 °C

Centrifuge and Dry

Mix crude product with
Anhydrous Acetic Acid

Crude Product

Reflux for 0.5-1.5h

Hot Filtration

Centrifuge and Dry

Pure 4-Acetylbenzoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Acetylbenzoic acid.
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Logical Workflow: Chemical Spill Response
Immediate Actions

Spill Containment & Cleanup

Final Steps

Alert others in the area

Evacuate immediate area

Assess the spill
(Identify chemical, quantity)

Don appropriate PPE

Minor Spill
(Safe to handle)

Contact Emergency Personnel

Major Spill
(Seek assistance)

Contain the spill
(Use absorbent materials)

Neutralize if necessary

Carefully collect residue

Decontaminate the area

Package waste for disposal

Label waste container clearly

Dispose of waste according to
institutional guidelines

Report the incident
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b104994?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-4-acetylbenzoic-acid-comprehensive-overview-and-applications
https://www.benchchem.com/product/b104994#4-acetylbenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b104994#4-acetylbenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b104994#4-acetylbenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b104994#4-acetylbenzoic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

